Cas no 2228628-91-7 (O-2-(2-fluoro-6-methoxyphenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(2-fluoro-6-methoxyphenyl)propan-2-ylhydroxylamine
• CAS No: 2228628-91-7
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 5979167
• PubChem ID: 165711328
• Update Time: 2025-10-28

O-2-(2-fluoro-6-methoxyphenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-fluoro-6-methoxyphenyl)propan-2-ylhydroxylamine
• 2228628-91-7
• EN300-1810987
• O-[2-(2-fluoro-6-methoxyphenyl)propan-2-yl]hydroxylamine

• Inchi： 1S/C10H14FNO2/c1-10(2,14-12)9-7(11)5-4-6-8(9)13-3/h4-6H,12H2,1-3H3
• InChI Key： POWTUUIFEVEZLM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C)(C)ON)OC

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(2-fluoro-6-methoxyphenyl)propan-2-ylhydroxylamine

Comprehensive Guide to O-2-(2-fluoro-6-methoxyphenyl)propan-2-ylhydroxylamine (CAS No. 2228628-91-7)

O-2-(2-fluoro-6-methoxyphenyl)propan-2-ylhydroxylamine (CAS No. 2228628-91-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro-methoxyphenyl and hydroxylamine functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and reactivity.

The molecular structure of O-2-(2-fluoro-6-methoxyphenyl)propan-2-ylhydroxylamine features a propan-2-ylhydroxylamine backbone linked to a 2-fluoro-6-methoxyphenyl moiety. This combination enhances its applicability in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the fluoro and methoxy substituents contributes to its electronic and steric properties, making it a valuable building block in medicinal chemistry.

One of the most searched questions about O-2-(2-fluoro-6-methoxyphenyl)propan-2-ylhydroxylamine is its role in pharmaceutical intermediates. Recent studies highlight its utility in synthesizing compounds targeting neurological and inflammatory diseases. The hydroxylamine group, in particular, is known for its ability to form stable complexes with metal ions, which is crucial in designing metalloenzyme inhibitors. This aligns with the growing interest in targeted drug delivery and precision medicine.

In agrochemical applications, O-2-(2-fluoro-6-methoxyphenyl)propan-2-ylhydroxylamine is explored for its potential as a pesticide intermediate. The fluoro-methoxyphenyl segment is often associated with enhanced bioactivity and environmental stability, addressing the demand for sustainable crop protection solutions. With the global push toward green chemistry, this compound's role in developing eco-friendly agrochemicals is a hot topic among researchers.

The synthesis of O-2-(2-fluoro-6-methoxyphenyl)propan-2-ylhydroxylamine typically involves multi-step organic reactions, including fluorination and methoxylation processes. Advanced techniques like microwave-assisted synthesis and catalyzed coupling reactions are being investigated to improve yield and purity. These innovations cater to the increasing demand for high-purity intermediates in both pharmaceutical and agrochemical industries.

Market trends indicate a rising demand for O-2-(2-fluoro-6-methoxyphenyl)propan-2-ylhydroxylamine, driven by its applications in drug discovery and crop science. Companies specializing in custom synthesis and contract research are expanding their portfolios to include this compound, reflecting its commercial viability. Additionally, regulatory agencies are focusing on the safe handling and disposal of such intermediates, emphasizing laboratory safety and environmental compliance.

For researchers and industry professionals, understanding the physicochemical properties of O-2-(2-fluoro-6-methoxyphenyl)propan-2-ylhydroxylamine is essential. Key parameters such as solubility, melting point, and stability under various conditions are critical for its effective utilization. Recent advancements in analytical techniques, such as HPLC and NMR, have facilitated precise characterization, ensuring quality control in large-scale production.

In conclusion, O-2-(2-fluoro-6-methoxyphenyl)propan-2-ylhydroxylamine (CAS No. 2228628-91-7) is a versatile and valuable compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a focal point in modern research, aligning with trends like sustainable chemistry and targeted therapeutics. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple industries.